Strongly luminescent metal–organic compounds: spectroscopic properties and crystal structure of substituted 1,8-naphthyridine and its zinc(II) complex

New Journal of Chemistry Pub Date: 2000-12-08 DOI: 10.1039/B005644H

Abstract

N,N′-Bisbenzyl-2,7-diamino-1,8-naphthyridine (L) and its zinc(II) complex, [Zn(L)2(OAc)2], are strongly luminescent materials with emission quantum yields in methanol being 0.38 and 0.59, respectively. The crystal structure of [Zn(L)2(OAc)2] features a one-dimensional chain structure through intermolecular π–π stacking interactions. A broad emission band ranging from 400 to 600 nm is observed from the [Zn(L)2(OAc)2] solid at room temperature.

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